N-[4-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C17H14F2N4O2
• Molecular Weight: 344.31 g/mol
• IUPAC Name: N-[4-(difluoromethoxy)phenyl]-5-methyl-1-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C17H14F2N4O2/c1-11-15(21-22-23(11)13-5-3-2-4-6-13)16(24)20-12-7-9-14(10-8-12)25-17(18)19/h2-10,17H,1H3,(H,20,24)
• InChI Key: PHSGIIGPDJUCME-UHFFFAOYSA-N
• SMILES: CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)OC(F)F

Description

N-[4-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, also known as DMTF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTF is a triazole-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[4-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, it has been suggested that this compound inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit the activity of certain enzymes, such as chitinase and β-glucosidase, which are involved in the growth and development of fungi and bacteria.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and has a neuroprotective effect. This compound has also been shown to inhibit the activity of certain enzymes, which may have implications in the treatment of fungal and bacterial infections.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide in lab experiments is its potential as a therapeutic agent. This compound has shown promising results in inhibiting the growth of cancer cells and has a neuroprotective effect. Additionally, this compound has been shown to inhibit the activity of certain enzymes, which may have implications in the treatment of fungal and bacterial infections.
However, there are also limitations to using this compound in lab experiments. This compound is a relatively new compound, and its long-term effects are not fully understood. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential applications in certain fields.

Future Directions

There are several future directions for the study of N-[4-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide. One potential direction is the further study of its anticancer properties and its potential use in cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of fungal and bacterial infections. Further studies are also needed to determine the long-term effects of this compound and its potential use in the field of neuroscience.
Conclusion:
In conclusion, this compound is a triazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound can be synthesized using various methods and has been studied for its potential use as an anticancer, antifungal, and antibacterial agent. This compound has several biochemical and physiological effects, and its potential as a therapeutic agent is promising. However, there are also limitations to using this compound in lab experiments, and further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

N-[4-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide can be synthesized using various methods. One of the most commonly used methods is the one-pot synthesis method. In this method, 4-(difluoromethoxy)benzaldehyde, 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid, and ammonium acetate are mixed in the presence of a catalyst, such as copper acetate. The mixture is then heated at a specific temperature and pressure for a certain duration, resulting in the formation of this compound.

Scientific Research Applications

N-[4-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has several potential applications in the field of scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its potential use as an antifungal and antibacterial agent. Additionally, this compound has been studied for its potential application in the field of neuroscience, as it has shown to have a neuroprotective effect.